1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one

• Molecular Formula: C11H12ClFO2
• Molecular Weight: 230.66 g/mol
• SMILES: CC(C)CC(=O)C1=CC(=C(C(=C1)Cl)O)F
• InChI: InChI=1S/C11H12ClFO2/c1-6(2)3-10(14)7-4-8(12)11(15)9(13)5-7/h4-6,15H,3H2,1-2H3
• InChIKey: VXRWDOFVTXYBQI-UHFFFAOYSA-N

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one: Structure & Physicochemical Properties

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one (CAS 1549160-18-0) is a halogenated phenolic ketone belonging to the class of substituted butyrophenone derivatives. Its molecular architecture features a 3-chloro-5-fluoro-4-hydroxyphenyl ring coupled to a 3-methylbutan-1-one side chain, yielding a molecular formula of C₁₁H₁₂ClFO₂ and a molecular weight of 230.66 g/mol [1]. The computed octanol-water partition coefficient (XLogP3) is 3.2, while the topological polar surface area (TPSA) is 37.3 Ų [1]. The compound is primarily supplied as a synthetic intermediate for pharmaceutical and agrochemical research applications, with a typical commercial purity specification of 95% .

Synthetic intermediate with halogenated phenolic ketone core for derivatization workflows

Reported higher lipophilicity may support organic-phase extraction optimization

Phenolic OH enables ester/ether/carbamate library synthesis; H-donor scaffold

• [1] PubChem Compound Summary, CID 83051732: 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one. National Center for Biotechnology Information, 2026. View Source

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one: Generic Substitution Risks

Within the 3-chloro-5-fluoro-4-hydroxyphenyl ketone series, ostensibly similar compounds differ in alkyl chain length, branching, and halogen positioning. These variations translate into measurable differences in lipophilicity (ΔLogP ≥ 0.4), molecular weight (ΔMW ≥ 14 g/mol), and hydrogen-bonding capability that can alter reactivity in subsequent derivatization steps, metabolic stability of downstream drug candidates, or extraction behavior in synthesis work-up [1]. Procurement of a non-identical analog without head-to-head validation risks introducing uncontrolled variables into synthetic routes or biological assays.

Linear analogAlkyl chain branching differs; ΔLogP ≥0.4 may shift partitioning and downstream metabolic profile.

Des-hydroxy variantLoss of phenolic OH eliminates key derivatization handle and HBD; pKa-dependent reactivity not transferable.

Shorter chain analogsMolecular weight and steric environment differ; fine-tuning of physicochemical parameters may not replicate.

• [1] PubChem Compound Summary, CID 83051731: 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one. National Center for Biotechnology Information, 2026. View Source

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one: Differentiation from Analogs

Lipophilicity Advantage vs. Linear Butanone Analog

The target compound exhibits an XLogP3 of 3.2, compared to 2.8 for the linear-chain analog 1-(3-chloro-5-fluoro-4-hydroxyphenyl)butan-1-one, representing a ΔLogP of +0.4 [1][2]. This 0.4 log-unit increase corresponds to an approximately 2.5-fold higher calculated partition coefficient, which may enhance passive membrane permeability in cell-based assays.

Lipophilicity vs. linear analog

Head-to-head

ΔXLogP3 +0.4 (target 3.2 vs. comparator 2.8)

Reported higher partition coefficient may support organic-phase extraction or membrane-permeability screening context.

Computed values; experimental logP confirmation advised.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 3.2
Comparator Or Baseline	1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one, XLogP3 = 2.8
Quantified Difference	ΔXLogP3 = +0.4 (~2.5× higher partition coefficient)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18)

Why This Matters

Higher lipophilicity can be a critical selection criterion when the compound serves as an intermediate for CNS-targeted drug candidates or when superior organic-phase extraction efficiency is required in synthesis.

• [1] PubChem Compound Summary, CID 83051732: 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one, XLogP3 = 3.2. View Source
• [2] PubChem Compound Summary, CID 83051731: 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one, XLogP3 = 2.8. View Source

Molecular Weight Differences vs. Analogs

The molecular weight of the target compound (230.66 g/mol) is 14.03 g/mol higher than that of the linear butanone analog (216.63 g/mol) and 28.05 g/mol higher than the propanone analog (202.61 g/mol) [1][2]. While all three remain within drug-like chemical space, the incremental mass difference allows fine-tuning of physicochemical properties in multi-parameter optimization (MPO) workflows.

Molecular weight shift

Head-to-head

+14.03 g/mol vs. butanone analog; +28.05 g/mol vs. propanone analog

Incremental mass allows fine-tuning of solubility/permeability in MPO workflows; within drug-like range.

Computed MW; all analogs remain below 300 Da.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	230.66 g/mol
Comparator Or Baseline	1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one: 216.63 g/mol; 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)propan-1-one: 202.61 g/mol
Quantified Difference	+14.03 g/mol vs. butanone analog; +28.05 g/mol vs. propanone analog
Conditions	Computed by PubChem 2.1 (PubChem release 2021.05.07)

Why This Matters

In medicinal chemistry campaigns, a 14 g/mol increase within the sub-300 Da range can influence solubility, permeability, and metabolic stability without compromising ligand efficiency metrics.

• [1] PubChem Compound Summary, CID 83051732: 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one, Molecular Weight = 230.66 g/mol. View Source
• [2] PubChem Compound Summary, CID 83051731: 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one, Molecular Weight = 216.63 g/mol. View Source

Alkyl Branching and Metabolic Stability

The target compound possesses a 3-methylbutan-1-one side chain featuring sp³ branching at the β-carbon, whereas the closest analogs carry linear butanone or propanone chains. The additional methyl substituent introduces steric hindrance adjacent to the carbonyl, a structural feature that, by class-level precedent, can reduce cytochrome P450-mediated ω-oxidation and improve metabolic half-life [1]. Quantitative metabolic stability data specific to this compound versus its linear analogs have not been published in peer-reviewed literature, and this inference is based on well-established medicinal chemistry principles regarding alkyl branching effects. The inferred differentiation must be confirmed experimentally for any procurement decision based on metabolic stability considerations.

Metabolic stability inference

Class-level

β-branching may reduce CYP ω-oxidation vs. linear chain

Structural class-level inference; no direct experimental comparative stability data. Data to verify.

Requires experimental confirmation for procurement based on metabolic stability.

Evidence Dimension	Metabolic stability (inferred from alkyl branching structure)
Target Compound Data	Branched 3-methylbutanone side chain (β-branching present)
Comparator Or Baseline	1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one (linear chain, no β-branching)
Quantified Difference	No experimental comparative metabolic stability data available; differentiation is based on structural class inference
Conditions	Structural analysis; experimental confirmation required

Why This Matters

For synthetic intermediates destined for in vivo-active pharmaceutical candidates, branching may provide a metabolic stability advantage that justifies procurement of the branched analog over linear-chain alternatives, pending experimental validation.

• [1] Nassar, A.-E. F., Kamel, A. M., & Clarimont, C. (2004). Improving the decision-making process in the structural modification of drug candidates: enhancing metabolic stability. Drug Discovery Today, 9(23), 1020–1028. (Class-level reference on alkyl branching and metabolic stability). View Source

Purity and Storage Stability

The commercially available target compound from AKSci is specified at a minimum purity of 95% (HPLC), with recommended long-term storage in a cool, dry place . While purity specifications among analogs are vendor-dependent, the explicit 95% threshold with accompanying storage guidance provides a procurement benchmark that may not be uniformly available for less common analogs (e.g., the propanone analog CAS 1553249-07-2, which is also listed at 95% but from fewer suppliers).

Purity & storage

Supporting evidence

Min. 95% (HPLC); cool, dry place recommended

Defined purity and storage provide procurement benchmark; consistent across multiple suppliers.

Vendor datasheets; verify lot-specific COA.

Evidence Dimension	Commercial purity specification
Target Compound Data	Min. Purity 95% (AKSci 2334DZ); storage: cool, dry place
Comparator Or Baseline	1-(3-Chloro-5-fluoro-4-hydroxyphenyl)propan-1-one: 95% (Leyan); butanone analog: 95% (AKSci 2333DZ)
Quantified Difference	Purity specifications comparable across vendors for this series; target compound benefits from broader supplier availability
Conditions	Vendor technical datasheets (AKSci, Leyan)

Why This Matters

Consistent purity and defined storage conditions are essential for reproducible synthetic outcomes, and the availability of the target compound from multiple suppliers with identical purity specs reduces procurement risk.

Phenolic pKa and Derivatization

The close analog 1-(3-chloro-5-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one exhibits a predicted pKa of 6.22 ± 0.36 for the phenolic OH group . The target compound's identical 3-chloro-5-fluoro-4-hydroxyphenyl ring system is expected to share this pKa value within experimental error. This contrasts with non-hydroxylated analogs such as 1-(3-chloro-5-fluorophenyl)-3-methylbutan-1-one (CAS 1352209-75-6), which lacks the hydrogen-bond donor entirely (HBD count = 0 vs. 1) [1]. The phenolic OH enables etherification, esterification, and carbamate formation reactions that are inaccessible to the des-hydroxy analog.

Phenolic pKa & derivatization

Cross-study

Predicted pKa ~6.22; HBD count 1 vs. 0 (des-hydroxy analog)

Phenolic OH enables etherification, esterification, and carbamate formation; absent in des-hydroxy variant.

Predicted pKa; experimental confirmation may refine reactivity expectations.

Evidence Dimension	Predicted pKa of phenolic OH; hydrogen-bond donor count
Target Compound Data	Predicted pKa ~6.22 (inferred from analog); HBD count = 1
Comparator Or Baseline	1-(3-Chloro-5-fluorophenyl)-3-methylbutan-1-one (CAS 1352209-75-6): HBD count = 0, no phenolic OH
Quantified Difference	HBD count: 1 vs. 0; pKa ~6.22 (moderately acidic phenol) vs. no ionizable proton
Conditions	Predicted pKa from ACD/Labs or similar; HBD count computed by PubChem Cactvs

Why This Matters

The phenolic OH is a critical handle for on-target interactions in biological systems and for synthetic diversification. Selection of the hydroxylated compound over the des-hydroxy analog is essential when the phenolic moiety is required for binding or reactivity.

• [1] PubChem Compound Summary, CID 83051732: 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one, Hydrogen Bond Donor Count = 1. View Source

TPSA-LogP Profile

Despite the higher lipophilicity (XLogP3 = 3.2 vs. 2.8) and larger molecular weight (230.66 vs. 216.63 g/mol) relative to the linear butanone analog, the topological polar surface area remains unchanged at 37.3 Ų [1][2]. This constancy indicates that the additional methylene and methyl groups contribute to hydrophobic surface area without altering polar interactions. In CNS drug design, this profile (TPSA < 60 Ų, LogP 2–4) is considered favorable for blood-brain barrier penetration while maintaining acceptable solubility.

TPSA-LogP profile

Head-to-head

TPSA 37.3 Ų unchanged; XLogP3 +0.4 vs. linear butanone analog

Increased lipophilicity with unchanged TPSA; reported profile may inform CNS-penetration optimization context.

Computed values; experimental blood-brain barrier data needed.

Evidence Dimension	Topological Polar Surface Area (TPSA) vs. XLogP3
Target Compound Data	TPSA = 37.3 Ų, XLogP3 = 3.2
Comparator Or Baseline	1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one: TPSA = 37.3 Ų, XLogP3 = 2.8
Quantified Difference	ΔTPSA = 0; ΔXLogP3 = +0.4
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18) and XLogP3 3.0

Why This Matters

The combination of increased lipophilicity with unchanged TPSA represents a desirable profile for CNS-penetrant candidates, making this intermediate more suitable than the linear analog when downstream products require blood-brain barrier access.

• [1] PubChem Compound Summary, CID 83051732: 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one, TPSA = 37.3 Ų, XLogP3 = 3.2. View Source
• [2] PubChem Compound Summary, CID 83051731: 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one, TPSA = 37.3 Ų, XLogP3 = 2.8. View Source

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one: Application Scenarios

CNS-Targeted Candidate Synthesis

The +0.4 LogP advantage over the linear butanone analog, combined with a TPSA of 37.3 Ų, positions this compound as a preferred intermediate when designing CNS-penetrant kinase inhibitors or GPCR modulators [1][2]. The branched alkyl chain may also reduce CYP-mediated metabolism, although experimental pharmacokinetic confirmation is advised before committing to large-scale synthesis.

Phenolic Derivatization Library Synthesis

The phenolic OH group (predicted pKa ~6.22) enables a range of nucleophilic derivatization reactions that are unavailable with des-hydroxy analogs such as 1-(3-chloro-5-fluorophenyl)-3-methylbutan-1-one [1][2]. This makes the compound suitable for generating focused libraries of ether or carbamate probes for SAR exploration.

Multi-Parameter Optimization Workflows

The simultaneous increase in LogP (+0.4) and molecular weight (+14 g/mol) relative to the butanone analog, with no TPSA change, provides medicinal chemists with a controlled way to probe lipophilicity tolerance in lead series while maintaining favorable MPO scores [1][2].

Reproducible Scale-Up for Preclinical Synthesis

With a defined commercial purity of 95% and explicit storage recommendations (cool, dry place), this intermediate offers procurement reliability for medicinal chemistry groups transitioning from milligram-scale SAR to multi-gram preclinical batches [1]. Consistent purity reduces variability in subsequent reaction yields.

Application

Selection Property

Validation Focus

CNS-targeted candidate synthesis

Lipophilicity-TPSA profile

Experimental CNS penetration assay context

Phenolic derivatization library synthesis

Phenolic OH reactivity

Derivatization yield and SAR assay reproducibility

Multi-parameter optimization workflows

Controlled LogP/MW increments

MPO score review in lead series

Preclinical scale-up synthesis

Purity specification and storage

Batch-to-batch consistency and yield verification

• [1] PubChem Compound Summary, CID 83051732: 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one. View Source
• [2] PubChem Compound Summary, CID 83051731: 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)butan-1-one. View Source